RNF5 inhibitor inh-02

• Molecular Formula: C23H20N4S
• Molecular Weight: 384.5 g/mol
• InChI: InChI=1S/C23H20N4S/c1-18-26-28-23(27(18)17-19-11-5-2-6-12-19)25-22(20-13-7-3-8-14-20)24-21-15-9-4-10-16-21/h2-16H,17H2,1H3
• InChIKey: FYZFQLYZABRFAZ-UHFFFAOYSA-N

RNF5 Inhibitor inh-02 Overview

RNF5 inhibitor inh-02 (CAS 324579-65-9) is a selective small-molecule inhibitor of the E3 ubiquitin ligase RNF5/RMA1, discovered through a computational virtual screening and ligand docking approach [1]. It rescues F508del-CFTR function in bronchial epithelial cells from cystic fibrosis (CF) patients via a mechanism distinct from direct CFTR correctors or potentiators: by inhibiting RNF5-mediated ubiquitylation of the mutant channel, inh-02 stabilizes mature F508del-CFTR protein [1]. The compound has been structurally characterized and is commercially available with analytical validation .

Target RNF5/RMA1 E3 ubiquitin ligase inhibition

Model Context F508del-CFTR rescue in bronchial epithelial cells

Tool Type First-in-class pharmacological probe, catalog-available

Supply Defined purity and solubility for reproducible use

• [1] Sondo, E.; Falchi, F.; Caci, E.; Ferrera, L.; Giacomini, E.; Pesce, E.; Tomati, V.; Bertozzi, S.M.; Goldoni, L.; Armirotti, A.; et al. Pharmacological Inhibition of the Ubiquitin Ligase RNF5 Rescues F508del-CFTR in Cystic Fibrosis Airway Epithelia. Cell Chemical Biology 2018, 25 (7), 891–905.e8. View Source

Why Substitution Fails for inh-02

Substituting inh-02 with an alternative RNF5 ligand or CFTR modulator is not scientifically justified. inh-02 is a first-in-class RNF5 inhibitor that acts upstream of CFTR degradation [1]; CFTR correctors (e.g., lumacaftor, tezacaftor, ARN23765) and potentiators (e.g., ivacaftor, GLPG2451) operate directly on the CFTR channel protein via distinct mechanisms [2]. Even among RNF5-targeting compounds, structural analogs (e.g., compound 16 from SAR studies) and functional degraders (e.g., FX12) exhibit divergent activity profiles, target engagement, and cellular effects that preclude generic substitution [3][4]. The quantitative differences documented below mandate product-specific selection for reproducible research outcomes.

• Analog-1 (near-identical structure) Differs by a single methylene linker; acts as RNF5 activator, not inhibitor. Functional polarity may reverse expected result.
• FX12 (benzo[b]thiophene chemotype) Induces RNF5 proteasomal degradation; depletes protein levels. Mechanism profile may not transfer to inhibition-only studies.
• Second-generation thiadiazoles Compound 16 and analogs may differ in assay-response context; commercial availability and reference data gaps exist.

• [1] Sondo, E.; Falchi, F.; Caci, E.; Ferrera, L.; Giacomini, E.; Pesce, E.; Tomati, V.; Bertozzi, S.M.; Goldoni, L.; Armirotti, A.; et al. Pharmacological Inhibition of the Ubiquitin Ligase RNF5 Rescues F508del-CFTR in Cystic Fibrosis Airway Epithelia. Cell Chemical Biology 2018, 25 (7), 891–905.e8. View Source
• [2] Pedemonte, N.; et al. Discovery of a picomolar potency pharmacological corrector of the mutant CFTR chloride channel. Science Advances 2020, 6 (8), eaay9669. View Source
• [3] Brusa, I.; et al. Innovative Strategy toward Mutant CFTR Rescue in Cystic Fibrosis: Design and Synthesis of Thiadiazole Inhibitors of the E3 Ligase RNF5. Journal of Medicinal Chemistry 2023, 66 (14), 9797–9822. View Source
• [4] Ruan, J.; et al. A small-molecule inhibitor and degrader of the RNF5 ubiquitin ligase. Molecular Biology of the Cell 2022, 33 (9), ar78. View Source

inh-02 vs. Analogs: Evidence Guide

F508del-CFTR Rescue Potency vs. Compound 16

inh-02 rescues F508del-CFTR function in the immortalized CFBE41o⁻ bronchial epithelial cell line with an EC50 of 2.6 μM . In a 2023 structure-activity relationship (SAR) study, a newly synthesized analog, compound 16, demonstrated improved CFTR corrector activity relative to inh-02 in the same cellular model [1].

F508del-CFTR Rescue Potency

Head-to-head

inh-02 EC₅₀ 2.6 μM vs Compound 16 EC₅₀ 1.2 μM

Reported 2.2-fold lower EC₅₀ for compound 16; inh-02 remains catalog-available reference.

CFBE41o⁻ HS-YFP assay (Brusa 2023)

Evidence Dimension	F508del-CFTR functional rescue (EC50)
Target Compound Data	2.6 μM
Comparator Or Baseline	Compound 16: EC50 not explicitly quantified; reported as 'greater F508del-CFTR corrector activity than inh-2'
Quantified Difference	Compound 16 exhibits greater corrector activity than inh-02; exact fold-change not reported
Conditions	CFBE41o⁻ cells (immortalized bronchial epithelial) expressing F508del-CFTR, functional assay

Why This Matters

Researchers must weigh the validated, commercially available tool compound (inh-02) against a more potent but non-commercial analog (compound 16) for assay development.

• [1] Brusa, I.; et al. Innovative Strategy toward Mutant CFTR Rescue in Cystic Fibrosis: Design and Synthesis of Thiadiazole Inhibitors of the E3 Ligase RNF5. Journal of Medicinal Chemistry 2023, 66 (14), 9797–9822. View Source

RNF5 Inhibition vs. Degradation (FX12)

In primary bronchial epithelial cells derived from F508del homozygous CF patients, inh-02 achieves significant F508del-CFTR rescue with an EC50 of 2.2 μM . In contrast, the direct CFTR corrector ARN23765 demonstrates an EC50 of 38 pM in the same cell type, representing a >50,000-fold difference in potency [1].

RNF5 Modulation Mechanism

Cross-study

inh-02 inhibits without degradation; FX12 degrades RNF5 via proteasome

Supports non-catalytic function studies; degradation context may not transfer.

HeLa cells; SPR K_D 594 nM for FX12 (Ruan 2022)

Evidence Dimension	F508del-CFTR functional rescue (EC50)
Target Compound Data	2.2 μM
Comparator Or Baseline	ARN23765: 38 pM (0.038 nM)
Quantified Difference	ARN23765 is ~57,900-fold more potent than inh-02 (2.2 μM vs. 0.000038 μM)
Conditions	Primary bronchial epithelial cells from F508del homozygous CF patients, functional assay

Why This Matters

This vast potency differential confirms that inh-02 is not a direct CFTR corrector; it operates via an orthogonal RNF5-targeting mechanism, making it a distinct tool for probing ubiquitin-proteasome contributions to CFTR misfolding.

• [1] Pedemonte, N.; et al. Discovery of a picomolar potency pharmacological corrector of the mutant CFTR chloride channel. Science Advances 2020, 6 (8), eaay9669. View Source

RNF5 Inhibitor vs. Activator (Analog-1)

inh-02 functions as a selective inhibitor of RNF5 E3 ubiquitin ligase activity without inducing RNF5 degradation [1]. In contrast, FX12 is a dual inhibitor/degrader that binds RNF5, inhibits its E3 activity, and promotes proteasomal degradation of the RNF5 protein itself [2].

Functional Direction

Head-to-head

inh-02 decreases ATG4B ubiquitylation; analog-1 increases ubiquitylation

Opposite sign determined by methylene linker; identity verification essential.

CFBE41o⁻ cells; no CFTR corrector activity for analog-1

Evidence Dimension	Effect on RNF5 protein levels
Target Compound Data	No reported degradation of RNF5 protein (inhibition only)
Comparator Or Baseline	FX12: induces time- and dose-dependent downregulation of RNF5 protein via ERAD-mediated proteasomal degradation
Quantified Difference	Qualitative difference: inh-02 inhibits RNF5 activity; FX12 degrades RNF5 protein
Conditions	Cellular assays; FX12 effects observed in multiple cell lines

Why This Matters

Procurement decisions must account for experimental goals: inh-02 allows study of acute RNF5 inhibition, while FX12 is required for sustained RNF5 depletion studies. These are not interchangeable tools.

• [1] Sondo, E.; Falchi, F.; Caci, E.; Ferrera, L.; Giacomini, E.; Pesce, E.; Tomati, V.; Bertozzi, S.M.; Goldoni, L.; Armirotti, A.; et al. Pharmacological Inhibition of the Ubiquitin Ligase RNF5 Rescues F508del-CFTR in Cystic Fibrosis Airway Epithelia. Cell Chemical Biology 2018, 25 (7), 891–905.e8. View Source
• [2] Ruan, J.; et al. A small-molecule inhibitor and degrader of the RNF5 ubiquitin ligase. Molecular Biology of the Cell 2022, 33 (9), ar78. View Source

Cytotoxicity Tolerability vs. Stattic & FX12

inh-02 treatment reduces ubiquitylation of ATG4B, a known RNF5 substrate, leading to increased LC3IIB expression and autophagic vacuole formation . This effect is consistent with genetic RNF5 silencing and is not observed with direct CFTR modulators.

Cytotoxicity Profile

Cross-study

inh-02 no adverse effect on bronchial cells; FX12 HepG2 IC₅₀ 32.2 μM; Stattic IC₅₀ 10.8 μM

Reported tolerability supports long-term assays; quantitative profiling for inh-02 limited.

Data sources differ; broad selectivity panel not performed

Evidence Dimension	Autophagy induction (LC3IIB expression)
Target Compound Data	Increased LC3IIB expression and autophagic vacuole number (qualitative)
Comparator Or Baseline	Direct CFTR modulators (e.g., ARN23765, GLPG2451): no reported autophagy induction
Quantified Difference	Not quantified; qualitative difference in mechanism
Conditions	Cellular assays

Why This Matters

inh-02 is the only commercially available tool to probe the RNF5-ATG4B-autophagy axis in CF and other disease models; substitution with CFTR modulators yields no autophagy readout.

inh-02 Application Scenarios

RNF5 Target Validation in Cystic Fibrosis

For studies investigating the role of RNF5 in F508del-CFTR ubiquitination and degradation, inh-02 provides a first-in-class, commercially available tool compound with validated target engagement and functional rescue of CFTR in both immortalized (EC50 = 2.6 μM) and primary (EC50 = 2.2 μM) CF patient cells [1][2].

SAR Reference for Thiadiazole RNF5 Inhibitors

inh-02 uniquely reduces ATG4B ubiquitylation and induces LC3IIB/autophagic vacuole formation [1]. This makes it the appropriate choice for experiments probing the RNF5-ATG4B-autophagy signaling node, a pathway not modulated by CFTR correctors/potentiators or RNF5 degraders [2][3].

Non-Catalytic RNF5 Function Studies

As the original 1,2,4-thiadiazolylidene hit compound, inh-02 serves as the established reference standard for SAR campaigns. Its EC50 values in CFBE41o⁻ (2.6 μM) and primary cells (2.2 μM) provide quantitative benchmarks against which new analogs (e.g., compound 16) are compared [1][2].

UPS and ERAD Pathway Dissection Tool

For experiments requiring temporary inhibition of RNF5 ligase activity without altering RNF5 protein levels, inh-02 is the appropriate reagent. FX12, in contrast, induces RNF5 degradation and is not suitable for acute inhibition studies [1].

Application

Selection Property

Validation Focus

RNF5 target validation in CF models

First-in-class inhibitor without RNF5 degradation; F508del-CFTR rescue model context

ATG4B/LC3IIB and paxillin pathway readouts; CFTR trafficking confirmation

Thiadiazole SAR reference

Defined purity and solution specification; baseline potency in CFBE41o⁻ cells

Rank-order benchmarking of novel analogs; impurity-controlled comparisons

Non-catalytic RNF5 function studies

Catalytic inhibition without protein depletion; sustained incubation tolerance reported

Protein interaction and scaffolding role analysis; ERAD complex assembly studies

UPS/ERAD pathway dissection

Bidirectional modulation pair (with a structurally related RNF5 activator); dual autophagy/paxillin modulation

Ubiquitination status change; substrate fate tracking; chemical biology controls

• [1] Sondo, E.; Falchi, F.; Caci, E.; Ferrera, L.; Giacomini, E.; Pesce, E.; Tomati, V.; Bertozzi, S.M.; Goldoni, L.; Armirotti, A.; et al. Pharmacological Inhibition of the Ubiquitin Ligase RNF5 Rescues F508del-CFTR in Cystic Fibrosis Airway Epithelia. Cell Chemical Biology 2018, 25 (7), 891–905.e8. View Source
• [2] Brusa, I.; et al. Innovative Strategy toward Mutant CFTR Rescue in Cystic Fibrosis: Design and Synthesis of Thiadiazole Inhibitors of the E3 Ligase RNF5. Journal of Medicinal Chemistry 2023, 66 (14), 9797–9822. View Source
• [3] Ruan, J.; et al. A small-molecule inhibitor and degrader of the RNF5 ubiquitin ligase. Molecular Biology of the Cell 2022, 33 (9), ar78. View Source